Cas no 1806845-49-7 (3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1806845-49-7
• MF: C₆H₂BrCl₂F₂NO₂S
• MW: 340.957384586334
• CID: 4810036
• Update Time: 2025-10-16

3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2BrCl2F2NO2S/c7-3-4(15(9,13)14)2(6(10)11)1-12-5(3)8/h1,6H
• InChI Key： RQQUMPTTWXWKCZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)F)=C1S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on 3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride

Comprehensive Overview of 3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806845-49-7)

3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806845-49-7) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, characterized by its unique bromine and chlorine substitutions, along with a difluoromethyl group, which contribute to its reactivity and versatility in synthetic applications. Researchers and industries are increasingly exploring its potential due to its role in the development of novel bioactive molecules and advanced materials.

The molecular structure of 3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806845-49-7) features a pyridine core with a sulfonyl chloride functional group, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions. Its halogenated and fluorinated moieties enhance its utility in drug discovery, particularly in the design of small-molecule inhibitors and pesticide formulations. Recent studies highlight its relevance in addressing antimicrobial resistance and crop protection challenges, aligning with global trends in sustainable agriculture and precision medicine.

In the context of green chemistry, 3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806845-49-7) is being evaluated for its compatibility with eco-friendly synthetic routes. The demand for fluorinated compounds has surged due to their stability and bioactivity, driving innovations in catalysis and process optimization. This compound's sulfonyl chloride group also enables its use in polymer chemistry, where it serves as a precursor for high-performance materials with applications in electronics and coatings.

From a commercial perspective, 3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806845-49-7) is a niche product with limited suppliers, making it a focus of market analysis and supply chain resilience discussions. Its synthesis involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions. Researchers frequently search for alternative synthetic pathways to improve yield and reduce costs, reflecting broader industry priorities like cost-effective manufacturing and scalability.

The safety profile of 3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806845-49-7) is another critical area of interest. While not classified as hazardous under standard regulations, proper handling protocols are essential due to its reactive functional groups. Laboratories emphasize personal protective equipment (PPE) and ventilation systems when working with this compound, aligning with occupational health best practices. These precautions are part of a larger conversation about chemical safety and risk mitigation in research environments.

Looking ahead, 3-Bromo-2-chloro-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806845-49-7) is poised to play a pivotal role in emerging technologies such as AI-driven drug design and automated synthesis platforms. Its structural complexity makes it an ideal candidate for machine learning models predicting molecular properties and reaction outcomes. As the scientific community continues to explore its potential, this compound remains at the intersection of innovation and practical application, offering solutions to some of today's most pressing challenges in life sciences and material engineering.